Cas no 2101944-52-7 (8-Bromoquinoxaline-5-carbonitrile)
8-Bromoquinoxaline-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 8-bromoquinoxaline-5-carbonitrile
- BJD94452
- SY233101
- SCHEMBL18980491
- CS-0069018
- AKOS037630811
- AC5516
- 2101944-52-7
- MFCD31630399
- 8-Bromoquinoxaline-5-carbonitrile
-
- MDL: MFCD31630399
- Inchi: 1S/C9H4BrN3/c10-7-2-1-6(5-11)8-9(7)13-4-3-12-8/h1-4H
- InChI Key: NHARUSVUHYFDBB-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C#N)C2C1=NC=CN=2
Computed Properties
- Exact Mass: 232.95886g/mol
- Monoisotopic Mass: 232.95886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 49.6
8-Bromoquinoxaline-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY233101-0.25g |
8-Bromoquinoxaline-5-carbonitrile |
2101944-52-7 | ≥97% | 0.25g |
¥3097.00 | 2025-04-16 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY233101-1g |
8-Bromoquinoxaline-5-carbonitrile |
2101944-52-7 | ≥97% | 1g |
¥7600.00 | 2025-04-16 | |
| Chemenu | CM384842-1g |
8-Bromoquinoxaline-5-carbonitrile |
2101944-52-7 | 95%+ | 1g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | D778650-0.25g |
8-Bromoquinoxaline-5-carbonitrile |
2101944-52-7 | 97% | 0.25g |
$570 | 2024-07-20 | |
| eNovation Chemicals LLC | D778650-1g |
8-Bromoquinoxaline-5-carbonitrile |
2101944-52-7 | 97% | 1g |
$980 | 2024-07-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y15355-1g |
8-bromoquinoxaline-5-carbonitrile |
2101944-52-7 | 97% | 1g |
¥11409.0 | 2024-07-18 | |
| ChemScence | CS-0069018-1g |
8-Bromoquinoxaline-5-carbonitrile |
2101944-52-7 | 1g |
$1389.0 | 2022-04-27 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBYS100886-250MG |
8-bromoquinoxaline-5-carbonitrile |
2101944-52-7 | 95% | 250MG |
¥ 4,672.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBYS100886-1G |
8-bromoquinoxaline-5-carbonitrile |
2101944-52-7 | 95% | 1g |
¥ 7,167.00 | 2023-04-06 | |
| Aaron | AR01ENWW-100mg |
8-bromoquinoxaline-5-carbonitrile |
2101944-52-7 | 97% | 100mg |
$263.00 | 2025-02-10 |
8-Bromoquinoxaline-5-carbonitrile Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 8-Bromoquinoxaline-5-carbonitrile
Introduction to 8-Bromoquinoxaline-5-carbonitrile (CAS No. 2101944-52-7)
8-Bromoquinoxaline-5-carbonitrile, with the chemical formula C₈H₃BrN₃, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the quinoxaline class, a heterocyclic structure that has garnered considerable attention due to its versatile applications in medicinal chemistry. The presence of both bromine and nitrile functional groups makes it a valuable building block for synthesizing more complex molecules, particularly in the development of novel bioactive agents.
The CAS No. 2101944-52-7 uniquely identifies this compound in scientific literature and industrial applications, ensuring precise communication among researchers and manufacturers. As a key intermediate, 8-Bromoquinoxaline-5-carbonitrile plays a pivotal role in the synthesis of various pharmacophores, including kinase inhibitors, antiviral agents, and antimicrobial compounds. Its structural features facilitate further functionalization, making it an indispensable tool in drug discovery pipelines.
Recent advancements in synthetic methodologies have enhanced the accessibility and efficiency of producing 8-Bromoquinoxaline-5-carbonitrile. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have significantly improved yields and purity levels, enabling researchers to explore its potential more effectively. These innovations align with the broader trend toward greener and more sustainable chemical processes, reducing waste and energy consumption without compromising on quality.
In the realm of medicinal chemistry, 8-Bromoquinoxaline-5-carbonitrile has been extensively studied for its role in developing targeted therapies. For instance, its derivatives have shown promise as inhibitors of protein-protein interactions involved in cancer progression. By modulating these interactions, researchers aim to develop treatments that selectively disrupt aberrant signaling pathways while minimizing side effects. The bromine substituent, in particular, enhances binding affinity through halogen bonding interactions, a crucial factor in designing high-affinity ligands.
The nitrile group in 8-Bromoquinoxaline-5-carbonitrile also contributes to its utility as a pharmacophore. Nitriles are known for their ability to engage with biological targets through hydrogen bonding or as electrophilic centers in nucleophilic substitution reactions. This dual functionality allows for diverse structural modifications, enabling the creation of compounds with tailored biological activities. Recent studies have highlighted its application in designing small-molecule probes for studying enzyme mechanisms, further expanding its therapeutic potential.
Agrochemical research has also benefited from the use of 8-Bromoquinoxaline-5-carbonitrile derivatives. Quinoxaline-based compounds exhibit potent activity against various pests and pathogens, making them attractive candidates for developing next-generation pesticides. The structural rigidity provided by the quinoxaline core enhances binding to biological targets, while the bromine and nitrile groups allow for further optimization of efficacy and selectivity. Such developments are critical in addressing the growing challenge of pest resistance to conventional agrochemicals.
The synthesis of 8-Bromoquinoxaline-5-carbonitrile involves multi-step organic transformations that require careful optimization to achieve high yields and minimal byproducts. Researchers have employed computational chemistry tools to predict optimal reaction conditions, reducing experimental trial-and-error. These computational approaches not only accelerate the discovery process but also contribute to a deeper understanding of reaction mechanisms, fostering innovation in synthetic strategies.
Industrial-scale production of 8-Bromoquinoxaline-5-carbonitrile must adhere to stringent quality control measures to ensure consistency and reliability for downstream applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify purity and structural integrity. These rigorous standards are essential for maintaining the integrity of pharmaceutical intermediates throughout their lifecycle.
The future prospects of 8-Bromoquinoxaline-5-carbonitrile are promising, with ongoing research exploring new synthetic pathways and applications. Collaborative efforts between academia and industry are driving innovation, leveraging cutting-edge technologies to unlock its full potential. As our understanding of biological systems continues to evolve, compounds like 8-Bromoquinoxaline-5-carbonitrile will remain at the forefront of drug discovery efforts.
2101944-52-7 (8-Bromoquinoxaline-5-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)